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Compound of Interest

Compound Name: H-DL-Phe(4-NO2)-OH

Cat. No.: B555235

An In-depth Technical Guide to H-DL-Phe(4-
NO2)-OH

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and
applications of H-DL-Phe(4-NO2)-OH, also known as DL-4-Nitrophenylalanine. This non-
proteinogenic amino acid is a valuable tool in various research and development fields,
particularly in peptide synthesis and the study of protein structure and function.

Chemical Structure and Properties

H-DL-Phe(4-NO2)-OH is a derivative of the essential amino acid phenylalanine, characterized
by a nitro group (-NO2) substituted at the para-position (position 4) of the phenyl ring. This
modification significantly alters the electronic and steric properties of the amino acid, making it
a useful probe in biochemical and pharmaceutical research.[1][2]

The chemical structure of H-DL-Phe(4-NO2)-OH is as follows:
Physicochemical Properties

A summary of the key physicochemical properties of H-DL-Phe(4-NO2)-OH is presented in the
table below.
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Property Value Reference

2-amino-3-(4-
IUPAC Name ) ] ) [1][2]
nitrophenyl)propanoic acid

DL-4-Nitrophenylalanine, H-
Synonyms ) ) [2]
DL-p-nitrophenylalanine

CAS Number 2922-40-9 [3]

Molecular Formula C9H10N204 [11[3]

Molecular Weight 210.19 g/mol [1][3]

Appearance White to yellow solid powder [3]

Melting Point 236-237 °C (decomposes)

Solubility Soluble in 1 M NaOH (25 BIAIE]
mg/mL)

pKa (of DL-Phenylalanine) pK1l = 2.58, pK2 =9.24 [6]

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C
Storage [3]

for 6 months, -20°C for 1

month.

Spectroscopic Data

e Mass Spectrometry: The mass spectrum of H-DL-Phe(4-NO2)-OH shows a precursor ion
[M+H]+ at m/z 211.0713.[2]

e Infrared (IR) Spectroscopy: The FTIR spectrum, typically recorded as a KBr disc or mull,
shows characteristic peaks for the amino acid functional groups and the nitro group.[2][7]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum provides information about the chemical environment
of the hydrogen atoms in the molecule.
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o 18C NMR: The carbon-13 NMR spectrum reveals the different carbon environments within
the molecule. The chemical shifts are influenced by the electron-withdrawing nitro group
on the phenyl ring.[8][9]

Synthesis

H-DL-Phe(4-NO2)-OH can be synthesized by the nitration of DL-phenylalanine using a mixture
of concentrated nitric acid and sulfuric acid. Careful control of the reaction temperature is
crucial to favor the formation of the para-substituted product and minimize the formation of
ortho- and meta-isomers.

Biological Activity and Applications

While the prompt's initial context mentioned "ergogenic supplements," this appears to be a
general classification from a supplier and not a specific, documented biological role for H-DL-
Phe(4-NO2)-OH.[3] The primary utility of this compound lies in its application as a specialized
tool in research and development.

Unnatural Amino Acid Incorporation

H-DL-Phe(4-NO2)-OH, particularly its individual enantiomers, is widely used as an unnatural
amino acid for incorporation into proteins. This is typically achieved through amber suppression
technology, where an orthogonal tRNA/aminoacyl-tRNA synthetase pair is used to recognize
the unnatural amino acid and insert it in response to a UAG stop codon in the mRNA
sequence.[10][11]

Fluorescence Quenching and FRET

The nitro group on the phenyl ring of 4-nitrophenylalanine makes it an effective fluorescence
quencher.[12] This property is utilized in Forster Resonance Energy Transfer (FRET) studies to
probe protein conformation, dynamics, and interactions.[13][14] When placed in proximity to a
fluorescent amino acid, such as tryptophan, the fluorescence of the donor is quenched by the
4-nitrophenylalanine acceptor. Changes in the distance between the donor and acceptor, due
to conformational changes in the protein, can be monitored by changes in fluorescence
intensity.

Signaling Pathway Diagrams
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While direct involvement of H-DL-Phe(4-NO2)-OH in specific signaling pathways is not
extensively documented, its incorporation into peptides and proteins can be used to study
various cellular processes. For example, a peptide containing 4-nitrophenylalanine could be
designed as a substrate for a specific protease involved in a signaling cascade. The cleavage
of the peptide can be monitored by the de-quenching of a fluorescent group, providing a means
to assay the activity of the protease and, by extension, the signaling pathway.

Experimental Protocols
Solid-Phase Peptide Synthesis (SPPS) using Fmoc-DL-Phe(4-NO2)-OH

This protocol outlines the manual solid-phase synthesis of a peptide containing a DL-4-
nitrophenylalanine residue using Fmoc chemistry.

Materials:

* Rink amide resin

e Fmoc-DL-Phe(4-NO2)-OH

o Other Fmoc-protected amino acids
e N,N'-Diisopropylcarbodiimide (DIC)
¢ OxymaPure®

 Piperidine solution (20% in DMF)

¢ N,N-Dimethylformamide (DMF)

e Dichloromethane (DCM)
 Trifluoroacetic acid (TFA)
 Triisopropylsilane (TIS)

e Water
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 Diethyl ether
Procedure:
e Resin Swelling: Swell the Rink amide resin in DMF for 1 hour in a reaction vessel.

o Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating with 20%
piperidine in DMF for 20 minutes. Wash the resin thoroughly with DMF.

e Amino Acid Coupling:
o Dissolve Fmoc-DL-Phe(4-NO2)-OH (3 eq), DIC (3 eq), and OxymaPure® (3 eq) in DMF.
o Add the activation mixture to the deprotected resin and agitate for 2 hours.
o Wash the resin with DMF and DCM.

» Repeat Deprotection and Coupling: Repeat steps 2 and 3 for each subsequent amino acid in
the peptide sequence.

o Final Deprotection: After the final coupling step, remove the N-terminal Fmoc group as
described in step 2.

o Cleavage and Side-Chain Deprotection:
o Wash the resin with DCM and dry under vacuum.
o Treat the resin with a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5) for 2-3 hours.
o Filter the resin and collect the filtrate.

o Peptide Precipitation and Purification:

[e]

Precipitate the peptide from the filtrate by adding cold diethyl ether.

(¢]

Centrifuge to pellet the peptide, wash with cold ether, and dry.

[¢]

Purify the crude peptide by reverse-phase HPLC.
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Experimental Workflow Diagrams
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Conclusion

H-DL-Phe(4-NO2)-OH is a versatile synthetic amino acid with significant applications in peptide
and protein research. Its unique properties, stemming from the presence of the nitro group,

enable detailed investigations into protein structure, function, and dynamics. The protocols and
information provided in this guide serve as a valuable resource for researchers looking to utilize

this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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